Cas no 1225523-99-8 (4-Fluoro-3'-methylbiphenyl-3-amine)

• Product Name: 4-Fluoro-3'-methylbiphenyl-3-amine
• CAS No: 1225523-99-8
• MF: C₁₃H₁₂FN
• MW: 201.239486694336
• CID: 4563631
• PubChem ID: 82076477
• Update Time: 2025-08-03

4-Fluoro-3'-methylbiphenyl-3-amine Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-aMine, 4-fluoro-3'-Methyl-
• 4-fluoro-3'-Methylbiphenyl-3-aMine
• 4-Fluoro-3'-methyl-[1,1'-biphenyl]-3-amine
• 4-Fluoro-3'-methylbiphenyl-3-amine

• Inchi： 1S/C13H12FN/c1-9-3-2-4-10(7-9)11-5-6-12(14)13(15)8-11/h2-8H,15H2,1H3
• InChI Key： DROWKNSBZYTAHW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C)=C2)=CC=C(F)C(N)=C1

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 331.2±30.0 °C at 760 mmHg
• Flash Point: 143.5±27.9 °C

4-Fluoro-3'-methylbiphenyl-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Fluoro-3'-methylbiphenyl-3-amine

Professional Introduction to 4-Fluoro-3'-methylbiphenyl-3-amine (CAS No: 1225523-99-8)

4-Fluoro-3'-methylbiphenyl-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With a CAS number of 1225523-99-8, this compound belongs to the biphenyl class, characterized by a benzene ring fused with another benzene ring at the ortho position. The presence of a fluoro substituent at the fourth position and a methyl group at the third position of the second benzene ring introduces specific electronic and steric effects that make this molecule of particular interest.

The chemical structure of 4-fluoro-3'-methylbiphenyl-3-amine imparts distinct characteristics that influence its reactivity and interaction with biological systems. The fluorine atom, being highly electronegative, can modulate the electronic distribution within the molecule, affecting its solubility, stability, and metabolic pathways. Additionally, the methyl group at the 3'-position introduces steric hindrance, which can influence binding affinities and selectivity in drug design. These features make it a valuable scaffold for developing novel pharmaceutical agents.

In recent years, there has been growing interest in biphenyl derivatives as potential candidates for various therapeutic applications. The introduction of fluorine into aromatic rings is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity. For instance, fluoro-substituted biphenyls have been explored in the development of kinase inhibitors, anticancer agents, and central nervous system (CNS) drugs. The amine functional group in 4-fluoro-3'-methylbiphenyl-3-amine further extends its utility as a building block for more complex molecules, allowing for further derivatization and optimization.

One of the most compelling aspects of 4-fluoro-3'-methylbiphenyl-3-amine is its potential in the development of targeted therapies. Researchers have leveraged its structural motifs to design molecules that interact selectively with specific biological targets. For example, studies have shown that biphenyl derivatives can modulate the activity of enzymes involved in signal transduction pathways relevant to diseases such as cancer and inflammation. The combination of fluorine and methyl groups provides a balance between lipophilicity and polarizability, which is often crucial for achieving optimal pharmacokinetic profiles.

The synthesis of 4-fluoro-3'-methylbiphenyl-3-amine presents unique challenges due to the delicate nature of the biphenyl core and the need for precise functional group manipulation. Advanced synthetic techniques, including cross-coupling reactions and transition metal catalysis, are often employed to construct this complex framework efficiently. The presence of both fluoro and amine functionalities necessitates careful control over reaction conditions to prevent unwanted side products. Despite these challenges, significant progress has been made in optimizing synthetic routes to produce high-purity samples suitable for further research.

The pharmacological properties of 4-fluoro-3'-methylbiphenyl-3-amine have been extensively studied in both preclinical and clinical settings. Preclinical data suggest that this compound exhibits promising activity against various disease models, including those involving abnormal cell proliferation and inflammation. Its ability to interact with biological targets at both the molecular and cellular levels makes it a versatile tool for drug discovery. Furthermore, its structural similarity to known bioactive molecules allows researchers to draw parallels between its behavior and established therapeutic agents.

In conclusion, 4-fluoro-3'-methylbiphenyl-3-amine (CAS No: 1225523-99-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a versatile scaffold for drug development underscores its importance in modern medicinal chemistry research. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of targeted therapies.